Cas no 306935-46-6 (TERT-BUTYL N-[(4-ALLYL-5-MERCAPTO-4H-1,2,4-TRIAZOL-3-YL)METHYL]CARBAMATE)

• Product Name: TERT-BUTYL N-[(4-ALLYL-5-MERCAPTO-4H-1,2,4-TRIAZOL-3-YL)METHYL]CARBAMATE
• CAS No: 306935-46-6
• MF: C₁₁H₁₈N₄O₂S
• MW: 270.351220607758
• MDL: MFCD01570690
• CID: 841319
• Update Time: 2026-04-29

TERT-BUTYL N-[(4-ALLYL-5-MERCAPTO-4H-1,2,4-TRIAZOL-3-YL)METHYL]CARBAMATE Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL N-[(4-ALLYL-5-MERCAPTO-4H-1,2,4-TRIAZOL-3-YL)METHYL]CARBAMATE
• 4-(ALLYL)-5-(QUINOL-6-YL)-1,2,4-TRIAZOLE-3-THIOL
• TERT-BUTYL
• tert-butyl N-[(4-prop-2-enyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methyl]carbamate
• HMS556C18

• MDL： MFCD01570690
• Inchi： InChI=1S/C11H18N4O2S/c1-5-6-15-8(13-14-9(15)18)7-12-10(16)17-11(2,3)4/h5H,1,6-7H2,2-4H3,(H,12,16)(H,14,18)
• InChI Key： FTCUGLKYNJDLTP-UHFFFAOYSA-N
• SMILES： SC1=NN=C(CNC(OC(C)(C)C)=O)N1CC=C

Computed Properties

• Exact Mass: 270.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7

Experimental Properties

• Melting Point: 150-153°C
• PSA: 107.84000
• LogP: 2.16840
• Sensitiveness: Stench

TERT-BUTYL N-[(4-ALLYL-5-MERCAPTO-4H-1,2,4-TRIAZOL-3-YL)METHYL]CARBAMATE Security Information

• Hazard Statement： Irritant/Stench
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：(BD153051)
• Safety Term：S24/25